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Compound of Interest

Compound Name: 4-Vinyloxy-phenylamine

Cat. No.: B092634 Get Quote

An In-Depth Technical Guide to 4-Vinyloxy-phenylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Vinyloxy-phenylamine, also known as 4-(ethenyloxy)aniline, is an organic compound with

the chemical formula C₈H₉NO. While not a widely studied molecule, its structure, featuring both

a reactive vinyl ether group and a versatile aniline moiety, presents potential for applications in

polymer chemistry and as a building block in the synthesis of more complex molecules,

including those of pharmaceutical interest. This guide provides a comprehensive overview of

the available technical information regarding 4-Vinyloxy-phenylamine, including its chemical

properties, a plausible synthesis method, and a discussion of its potential applications.

Introduction
The discovery and development of novel chemical entities are fundamental to advancing

various scientific fields, including materials science and drug discovery. Vinyl ethers, as a class

of compounds, have a rich history dating back to the work of Walter Reppe in the 1930s, who

developed processes for their synthesis from acetylene and alcohols under high pressure and

temperature.[1] These compounds are known for their utility as monomers and in various

organic transformations. The presence of an aniline functional group in 4-Vinyloxy-
phenylamine adds another dimension of reactivity, making it a potentially valuable bifunctional

molecule.
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Chemical and Physical Properties
A summary of the known chemical and physical properties of 4-Vinyloxy-phenylamine is

presented in Table 1. This data is compiled from chemical supplier databases and provides a

foundational understanding of the compound's characteristics.

Property Value Reference

CAS Number 1005-63-6 [2]

Molecular Formula C₈H₉NO [2]

Molecular Weight 135.16 g/mol [2]

Appearance Liquid

SMILES String Nc1ccc(OC=C)cc1 [2]

InChI Key
QCTFMVJQPRXEII-

UHFFFAOYSA-N
[2]

Table 1: Physicochemical Properties of 4-Vinyloxy-phenylamine

Synthesis of 4-Vinyloxy-phenylamine
While a specific, detailed experimental protocol for the synthesis of 4-Vinyloxy-phenylamine
is not readily available in the searched literature, a plausible and modern approach is the

palladium-catalyzed transetherification of 4-aminophenol. This method has been successfully

employed for the synthesis of various functionalized vinyl ethers from their corresponding

alcohols.[1]

Proposed Experimental Protocol: Palladium-Catalyzed
Transetherification
This protocol is adapted from a general procedure for the synthesis of functional vinyl ethers.[1]

Materials:

4-Aminophenol
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Ethyl vinyl ether (EVE)

Palladium(II) acetate (Pd(OAc)₂)

1,10-Phenanthroline

Dichloromethane (CH₂Cl₂)

Sodium sulfate (Na₂SO₄)

Standard laboratory glassware and purification equipment

Procedure:

Catalyst Preparation: In a reaction flask, dissolve palladium(II) acetate in dichloromethane.

To this solution, add a solution of 1,10-phenanthroline in dichloromethane dropwise. Stir the

mixture at room temperature for approximately 30 minutes to generate the palladium catalyst

in situ.

Reaction Mixture: In a separate flask, dissolve 4-aminophenol and a molar excess of ethyl

vinyl ether in dichloromethane.

Reaction: Add the solution of 4-aminophenol and ethyl vinyl ether to the prepared catalyst

solution. Stir the reaction mixture at room temperature. The reaction progress can be

monitored by techniques such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Workup: Upon completion of the reaction, quench the reaction by adding distilled water.

Extract the aqueous layer with dichloromethane. Combine the organic phases and dry over

anhydrous sodium sulfate.

Purification: Filter the drying agent and concentrate the organic phase under reduced

pressure to yield the crude product. The crude 4-Vinyloxy-phenylamine can then be

purified using column chromatography or distillation.

Note: The exact molar ratios, reaction time, and purification method would need to be

optimized for this specific transformation.
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Potential Applications
The bifunctional nature of 4-Vinyloxy-phenylamine suggests its potential utility in several

areas:

Polymer Science: The vinyl ether group can undergo polymerization, potentially leading to

the formation of novel polymers with interesting properties conferred by the pendant aniline

group. Such polymers could have applications in coatings, adhesives, or as functional

materials in electronics. While polymerization of the related 4-vinylaniline is known, the

behavior of 4-Vinyloxy-phenylamine in polymerization remains an area for exploration.[3]

Organic Synthesis: The aniline moiety can be readily functionalized through various

reactions, such as acylation or diazotization, allowing for the introduction of the vinyloxy

group into more complex molecular scaffolds. This could be of interest to drug development

professionals seeking to synthesize novel compounds with potential biological activity. For

instance, the acylation of the amine would lead to N-(4-vinyloxyphenyl)acetamide, a

structural analog of paracetamol (acetaminophen).[4]

Logical Relationships and Experimental Workflows
To visualize the synthetic and functionalization pathways of 4-Vinyloxy-phenylamine, the

following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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